Cas no 32838-55-4 (2-Benzylpiperidine)

2-Benzylpiperidine structure

2-Benzylpiperidine structure

Product Name:2-Benzylpiperidine

CAS No:32838-55-4

Molecular Formula:C₁₂H₁₇N

Molecular Weight:175.27008

MDL:MFCD01701452

CID:310514

PubChem ID:118004

2-Benzylpiperidine Properties

Names and Identifiers

- 2-Benzylpiperidine
- 2-(phenylmethyl)Piperidine
- 2-BENZYL-PIPERIDINE
- Piperidine,2-(phenylmethyl)-
- 2-Benzylpiperidine hyrochlrodide
- dl-2-Benzylpiperidine
- Piperidine,2-benzyl
- Piperidine, 2-(phenylmethyl)-
- DTXSID40871372
- 5-20-06-00438 (Beilstein Handbook Reference)
- AO-801/41077501
- 32838-55-4
- FS-1992
- MLS001181027
- SCHEMBL2707343
- CHEMBL534502
- UNII-8M5DNQ89DJ
- BB 0253721
- AB09793
- NS00055013
- MFCD01701452
- Z336080118
- ZDA11294
- 8M5DNQ89DJ
- EN300-61878
- CHEMBL1187953
- AKOS004120248
- PIPERIDINE 2-BENZYL-
- rac 2-Benzylpiperidine
- EINECS 251-255-1
- AKOS016343969
- BRN 0131929
- A821450
- CS-0137918
- HMS1704E18
- Q4596861
- NCGC00247242-01
- SB47960
- SMR000477585
- Piperidine, 2-benzyl-
- HMS2842D21
- BDBM50212370
- J-018900
- AM807244
- FT-0639058
- STK500821
- ALBB-005711
- DB-020566
- +Expand
- MDL： MFCD01701452
- InChIKey： ITXCORRITGNIHP-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H17N/c1-2-6-11(7-3-1)10-12-8-4-5-9-13-12/h1-3,6-7,12-13H,4-5,8-10H2
- SMILES： C1=CC=C(C=C1)CC2CCCCN2

Computed Properties

Exact Mass: 175.13600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 175.136
Heavy Atom Count: 13
Complexity: 138
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 12A^2

Experimental Properties

LogP: 2.70000
PSA: 12.03000
Refractive Index: 1.5227 (estimate)
Boiling Point: 296.59°C (rough estimate)
Melting Point: 32°C
Flash Point: 116.1°C
Density: 0.9660

2-Benzylpiperidine Security Information

HazardClass：IRRITANT

2-Benzylpiperidine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Benzylpiperidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00BZDM-250mg	2-BENZYLPIPERIDINE	32838-55-4	98%(GC)	250mg	$120.00	2024-05-05
A2B Chem LLC	AF58266-250mg	2-Benzylpiperidine	32838-55-4	97%	250mg	$30.00	2024-04-20
Aaron	AR00BZLY-50mg	2-BENZYLPIPERIDINE	32838-55-4	93%	50mg	$52.00
abcr	AB154468-2 g	2-Benzylpiperidine, 95%; .	32838-55-4	95%	2g	€94.50	2022-09-01
Alichem	A129006277-1g	2-Benzylpiperidine	32838-55-4	95%	1g	$154.02	2023-09-02
Ambeed	A713382-25g	2-Benzylpiperidine	32838-55-4	98%	25g	$1193.0
Chemenu	CM180431-10g	2-Benzylpiperidine	32838-55-4	95%	10g	$364	2021-08-05
Crysdot LLC	CD11144471-5g	2-Benzylpiperidine	32838-55-4	95+%	5g	$300
Enamine	EN300-61878-0.05g	2-benzylpiperidine	32838-55-4	95%	0.05g	$19.0	2023-04-20
Fluorochem	032030-250mg	2-Benzyl-piperidine	32838-55-4	98%	250mg	￡25.00	2022-02-28

2-Benzylpiperidine Related Literature

1. From linked open data to molecular interaction: studying selectivity trends for ligands of the human serotonin and dopamine transporter

Barbara Zdrazil,Eva Hellsberg,Michael Viereck,Gerhard F. Ecker Med. Chem. Commun. 2016 7 1819
2. Formula index

J. Chem. Soc. 1929 3041
3. 240. Experiments in the piperidine series. Part II

R. M. Anker,A. H. Cook,I. M. Heilbron J. Chem. Soc. 1945 917
4. Formula index

J. Chem. Soc. 1945 954
5. Bridged-ring nitrogen compounds. Part 5. Synthesis of 2,6-methano-3-benzazonine ring-systems

George R. Proctor,Francis J. Smith J. Chem. Soc. Perkin Trans. 1 1981 1754
6. Chiral disubstituted piperidinyl ureas: a class of dual diacylglycerol lipase-α and ABHD6 inhibitors

Hui Deng,Tom van der Wel,Richard J. B. H. N. van den Berg,Adrianus M. C. H. van den Nieuwendijk,Freek J. Janssen,Marc P. Baggelaar,Hermen S. Overkleeft,Mario van der Stelt Med. Chem. Commun. 2017 8 982
7. LXXX.—The nitration of benzylpyridines and the oxidation of benzylpiperidines

Frank Bryans,Frank Lee Pyman J. Chem. Soc. 1929 549
8. Stereoselective synthesis of oxazolidinonyl-fused piperidines of interest as selective muscarinic (M1) receptor agonists: a novel M1 allosteric modulator

Kenneth J. Broadley,Maxime G. P. Buffat,Erica Burnell,Robin H. Davies,Xavier Moreau,Stephen Snee,Eric J. Thomas Org. Biomol. Chem. 2016 14 2057

32838-55-4 (2-Benzylpiperidine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:32838-55-4)2-Benzylpiperidine

A821450

Purity:99%

Quantity:25g

Price($):1074.0